Cas no 72447-56-4 (2-Oxabicyclo[2.2.2]octane-3-methanol, 1,3-dimethyl-)
72447-56-4 structure
Product Name:2-Oxabicyclo[2.2.2]octane-3-methanol, 1,3-dimethyl-
CAS No:72447-56-4
MF:C10H18O2
MW:170.248723506927
CID:543889
Update Time:2024-03-06
2-Oxabicyclo[2.2.2]octane-3-methanol, 1,3-dimethyl- Chemical and Physical Properties
Names and Identifiers
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- 2-Oxabicyclo[2.2.2]octane-3-methanol, 1,3-dimethyl-
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- Inchi: 1S/C10H18O2/c1-9-5-3-8(4-6-9)10(2,7-11)12-9/h8,11H,3-7H2,1-2H3
- InChI Key: HTGSXANWVMWFEM-UHFFFAOYSA-N
- SMILES: C12(C)CCC(CC1)C(C)(CO)O2
Computed Properties
- Exact Mass: 170.13074
Experimental Properties
- Density: 1.027±0.06 g/cm3(Predicted)
- Boiling Point: 237.2±8.0 °C(Predicted)
- PSA: 29.46
- pka: 14.44±0.10(Predicted)
2-Oxabicyclo[2.2.2]octane-3-methanol, 1,3-dimethyl- Related Literature
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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